Cas no 125780-83-8 (L-Lysine, 5'-ester with3'-azido-3'-deoxythymidine (9CI))

• Product Name: L-Lysine, 5'-ester with3'-azido-3'-deoxythymidine (9CI)
• CAS No: 125780-83-8
• MF: C₁₆H₂₅N₇O₅
• MW: 395.413602590561
• CID: 184542
• PubChem ID: 452194
• Update Time: 2025-04-19

L-Lysine, 5'-ester with3'-azido-3'-deoxythymidine (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Lysine, 5'-ester with3'-azido-3'-deoxythymidine (9CI)
• [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl (2S)-2,6-diaminohexanoate
• DTXSID20154892
• L-Lysine, 5'-ester with 3'-azido-3'-deoxythymidine
• AKOS040752627
• 125780-83-8
• [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl (2S)-2,6-diaminohexanoate
• LysAZT
• 3'-Azido-5'-lysly-3'-deoxythymidine

• Inchi： 1S/C16H25N7O5/c1-9-7-23(16(26)20-14(9)24)13-6-11(21-22-19)12(28-13)8-27-15(25)10(18)4-2-3-5-17/h7,10-13H,2-6,8,17-18H2,1H3,(H,20,24,26)/t10-,11-,12+,13+/m0/s1
• InChI Key： QXRBUCZLBYMSHO-WUHRBBMRSA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1COC([C@H](CCCCN)N)=O)N=[N+]=[N-])N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 395.192
• Monoisotopic Mass: 395.192
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.1
• Topological Polar Surface Area: 151Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C